Cas no 1249508-12-0 (3-fluoro-2-methyl-N-(pentan-2-yl)aniline)

• Product Name: 3-fluoro-2-methyl-N-(pentan-2-yl)aniline
• CAS No: 1249508-12-0
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5167791
• PubChem ID: 61635383
• Update Time: 2025-10-28

3-fluoro-2-methyl-N-(pentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methyl-N-(pentan-2-yl)aniline
• Benzenamine, 3-fluoro-2-methyl-N-(1-methylbutyl)-

• Inchi： 1S/C12H18FN/c1-4-6-9(2)14-12-8-5-7-11(13)10(12)3/h5,7-9,14H,4,6H2,1-3H3
• InChI Key： QCPNWTJOKVVRGX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Additional information on 3-fluoro-2-methyl-N-(pentan-2-yl)aniline

Introduction to 3-Fluoro-2-methyl-N-(pentan-2-yl)aniline (CAS No. 1249508-12-0)

3-Fluoro-2-methyl-N-(pentan-2-yl)aniline, identified by its CAS number 1249508-12-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic amines and features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a fluoro substituent and an aliphatic side chain attached to the aniline core enhances its pharmacological properties, making it a subject of extensive research in drug discovery and development.

The chemical structure of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline consists of a benzene ring substituted with a methyl group at the 2-position, a fluoro group at the 3-position, and an N-(pentan-2-yl)amino group at the 4-position. This specific arrangement imparts distinct electronic and steric properties, which are crucial for its biological activity. The compound's solubility, stability, and reactivity make it a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated aromatic amines due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoro atom into pharmaceutical molecules often leads to increased bioavailability and prolonged half-life, which are critical factors in drug design. 3-Fluoro-2-methyl-N-(pentan-2-yl)aniline exemplifies these advantages, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The ability to modify the structure of kinase inhibitors while maintaining their efficacy is essential for developing effective anticancer drugs. The unique properties of this compound make it an attractive scaffold for designing next-generation kinase inhibitors with improved selectivity and potency.

Recent studies have demonstrated that derivatives of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline exhibit significant antitumor activity. For instance, researchers have synthesized several analogs of this compound and evaluated their effects on various cancer cell lines. These studies have shown that certain derivatives can inhibit the growth of tumor cells by blocking key signaling pathways involved in cell proliferation and survival. The findings suggest that this compound has potential therapeutic applications in oncology.

The synthesis of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and reduction reactions. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its applications in drug discovery, 3-fluoro-2-methyl-N-(pentan-2-yl)aniline has found utility in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, which makes them suitable for use in high-performance materials. Researchers have explored the use of this compound in the development of liquid crystals, organic semiconductors, and advanced polymers. These materials have potential applications in electronics, optoelectronics, and other high-tech industries.

The pharmacokinetic properties of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are favorable for developing drugs that require systemic delivery. Furthermore, the compound's low toxicity profile makes it suitable for clinical translation. Preclinical studies have demonstrated that it does not cause significant adverse effects at therapeutic doses, suggesting its safety for further development.

The future prospects of 3-fluoro-2-methyl-N-(pentan-2-yl)aniline are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Additionally, collaborations between academia and industry will likely lead to more efficient synthetic routes and innovative drug formulations.

In conclusion, 3-fluoro-2-methyl-N-(pentan-2-y laniline (CAS No. 1249508 -12 -0) is a versatile compound with significant potential in various fields. Its unique structural features make it an valuable intermediate in drug synthesis, particularly for developing kinase inhibitors and other therapeutic agents. Furthermore, its applications in materials science highlight its importance beyond pharmaceuticals. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in scientific innovation.